Cas no 2229217-99-4 (3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine)

• Product Name: 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine
• CAS No: 2229217-99-4
• MF: C₁₀H₁₂F₂N₂
• MW: 198.212489128113
• CID: 6396474
• PubChem ID: 165743432
• Update Time: 2025-10-12

3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine
• EN300-1969896
• 2229217-99-4

• Inchi： 1S/C10H12F2N2/c1-7-8(3-2-4-14-7)9(13)5-10(11,12)6-9/h2-4H,5-6,13H2,1H3
• InChI Key： UDVZXRPHSNFSCR-UHFFFAOYSA-N
• SMILES： FC1(CC(C2=CC=CN=C2C)(C1)N)F

Computed Properties

• Exact Mass: 198.09685472g/mol
• Monoisotopic Mass: 198.09685472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine

3,3-Difluoro-1-(2-Methylpyridin-3-yl)cyclobutan-1-amine: A Comprehensive Overview

3,3-Difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine is a compound with the CAS number 2229217-99-4, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials. The cyclobutane ring at the core of this molecule contributes to its rigidity, while the fluorine substituents and pyridine moiety enhance its electronic properties, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their ability to form stable interactions with biological targets. The fluorine atoms in this compound act as electron-withdrawing groups, which can modulate the electronic properties of the molecule, making it suitable for applications in pharmaceuticals and agrochemicals. Additionally, the pyridine ring, particularly the 2-methyl substitution, introduces steric and electronic effects that can influence the compound's reactivity and selectivity in chemical transformations.

The synthesis of 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine typically involves a combination of coupling reactions and fluorination techniques. Researchers have explored various methods to optimize the synthesis process, including the use of palladium-catalyzed cross-coupling reactions and fluorination reagents such as Selective Fluorination Agents (SFAs). These advancements have not only improved the yield but also enabled the exploration of this compound's potential in diverse chemical libraries.

In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its ability to act as a template for bioisosterism has been exploited in drug design, where it can replace other functional groups while maintaining or enhancing biological activity. Furthermore, its rigid structure makes it an attractive candidate for studying non-covalent interactions in molecular recognition processes.

Recent research has also focused on the use of cyclobutane-containing compounds in materials science. The incorporation of 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amine into polymer systems has been investigated for its potential to improve mechanical properties and thermal stability. This dual functionality—combining organic chemistry with materials science—underscores the compound's versatility and broad applicability.

From an environmental standpoint, understanding the degradation pathways of 3,3-difluoro-1-(2-methylpyridin-3-yl)cyclobutan-1-amines is crucial for assessing their environmental impact. Studies have shown that under certain conditions, such as UV light or microbial activity, these compounds can undergo hydrolysis or oxidative degradation. This knowledge is essential for developing sustainable chemical processes and minimizing ecological risks.

In conclusion, 3,3-difluoro-1-(2-methylpyridin-3-yL)cyclobutanamime is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is likely to play an increasingly important role in shaping future innovations in chemistry and beyond.